Cas no 2227818-66-6 (rac-(1R,2R)-2-5-(methoxycarbonyl)thiophen-2-ylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-5-(methoxycarbonyl)thiophen-2-ylcyclopropane-1-carboxylic acid
• CAS No: 2227818-66-6
• MF: C₁₀H₁₀O₄S
• MW: 226.249001979828
• CID: 5779936
• PubChem ID: 165762784
• Update Time: 2025-05-23

rac-(1R,2R)-2-5-(methoxycarbonyl)thiophen-2-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2227818-66-6
• EN300-1787247
• rac-(1R,2R)-2-[5-(methoxycarbonyl)thiophen-2-yl]cyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-5-(methoxycarbonyl)thiophen-2-ylcyclopropane-1-carboxylic acid

• Inchi： 1S/C10H10O4S/c1-14-10(13)8-3-2-7(15-8)5-4-6(5)9(11)12/h2-3,5-6H,4H2,1H3,(H,11,12)/t5-,6-/m1/s1
• InChI Key： VSEBGOZBEOSFAX-PHDIDXHHSA-N
• SMILES： S1C(C(=O)OC)=CC=C1[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 226.02997997g/mol
• Monoisotopic Mass: 226.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.8Ų

Additional information on rac-(1R,2R)-2-5-(methoxycarbonyl)thiophen-2-ylcyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-5-(methoxycarbonyl)thiophen-2-ylcyclopropane-1-carboxylic acid (CAS No. 2227818-66-6)

The compound rac-(1R,2R)-2-5-(methoxycarbonyl)thiophen-2-ylcyclopropane-1-carboxylic acid (CAS No. 2227818-66-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This chiral cyclopropane derivative features a thiophene ring substituted with a methoxycarbonyl group, which contributes to its versatile reactivity and potential applications. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates, given its ability to modulate biological activity through stereochemical control.

In recent years, the demand for chiral compounds like rac-(1R,2R)-2-5-(methoxycarbonyl)thiophen-2-ylcyclopropane-1-carboxylic acid has surged due to their importance in asymmetric synthesis and drug development. The compound's cyclopropane core is known for its high ring strain, which often enhances binding affinity to biological targets. This property aligns with current trends in fragment-based drug discovery, where small, rigid molecules are used to probe protein interactions. Additionally, the thiophene moiety is a common pharmacophore in FDA-approved drugs, making this compound a valuable candidate for further exploration.

From a synthetic perspective, the preparation of rac-(1R,2R)-2-5-(methoxycarbonyl)thiophen-2-ylcyclopropane-1-carboxylic acid often involves stereoselective cyclopropanation techniques, a hot topic in modern organic chemistry. Methods such as transition metal-catalyzed reactions or Simmons-Smith cyclopropanation are frequently discussed in literature, reflecting the broader interest in green chemistry and atom economy. These approaches are particularly relevant given the growing emphasis on sustainable synthesis in both academia and industry.

The compound's potential extends beyond pharmaceuticals. Its carboxylic acid functionality allows for further derivatization, making it useful in material science applications such as polymer modification or ligand design for catalysis. This versatility addresses common search queries like "multifunctional chiral building blocks" or "thiophene derivatives in materials," which are trending in scientific databases. Furthermore, its stereochemical purity is critical for researchers investigating structure-activity relationships (SAR), a recurring theme in drug optimization studies.

Analytical characterization of rac-(1R,2R)-2-5-(methoxycarbonyl)thiophen-2-ylcyclopropane-1-carboxylic acid typically employs advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are essential for verifying its enantiomeric excess and molecular conformation, topics frequently searched by quality control specialists. The compound's CAS No. 2227818-66-6 serves as a unique identifier in regulatory documentation, aligning with industry needs for precise chemical tracking and patent protection.

In conclusion, rac-(1R,2R)-2-5-(methoxycarbonyl)thiophen-2-ylcyclopropane-1-carboxylic acid represents a compelling case study at the intersection of chiral synthesis, medicinal chemistry, and materials research. Its structural features and synthetic accessibility position it as a valuable tool for addressing contemporary challenges in small molecule therapeutics and functional materials. As research continues to explore its applications, this compound is likely to remain a subject of interest in peer-reviewed journals and chemical databases worldwide.